Cas no 1226459-02-4 (4-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile)

• Product Name: 4-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile
• CAS No: 1226459-02-4
• MF: C₁₇H₁₀ClF₃N₂O₂S
• MW: 398.786712169647
• CID: 5394677
• Update Time: 2025-05-21

4-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzothiazine-2-carbonitrile, 4-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-, 1,1-dioxide
• 4-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

• Inchi： 1S/C17H10ClF3N2O2S/c1-10-2-5-16-15(6-10)23(9-12(8-22)26(16,24)25)11-3-4-14(18)13(7-11)17(19,20)21/h2-7,9H,1H3
• InChI Key： TUZPHAFNRHKREC-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=C(C)C=C2N(C2=CC=C(Cl)C(C(F)(F)F)=C2)C=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

Comprehensive Overview of 4-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No. 1226459-02-4)

4-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No. 1226459-02-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzothiazine derivative is characterized by its unique molecular structure, which includes a trifluoromethyl group and a carbonitrile moiety. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The compound’s CAS number 1226459-02-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Researchers and industry professionals often search for this compound using variations of its name, such as "4-chloro-3-trifluoromethylphenyl benzothiazine carbonitrile" or "6-methyl-1,1-dioxo benzothiazine derivative", highlighting its niche yet growing relevance in scientific literature.

One of the key areas of interest for 4-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile is its potential role in medicinal chemistry. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, making this derivative a candidate for the development of novel therapeutics. Recent studies have explored its interactions with biological targets, particularly in the context of anti-inflammatory and antimicrobial applications.

In addition to its pharmaceutical potential, this compound is also being investigated for its utility in agrochemical formulations. The presence of the chloro and trifluoromethyl substituents suggests possible pesticidal or herbicidal activity, aligning with the growing demand for eco-friendly crop protection solutions. Researchers are particularly interested in its mode of action and environmental impact, which are critical considerations in modern agriculture.

The synthesis of 4-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile involves multi-step organic reactions, often starting from commercially available precursors. Optimizing the yield and purity of this compound remains a focus for chemists, as it directly impacts its applicability in industrial and research settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its structure and ensure quality control.

From a commercial perspective, the demand for benzothiazine derivatives like this one is on the rise, driven by advancements in drug discovery and sustainable agriculture. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, pharmaceutical companies, and agrochemical firms. Its CAS number 1226459-02-4 is frequently referenced in procurement databases, underscoring its importance in the chemical supply chain.

For researchers seeking to explore the properties of 4-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile, it is essential to consult peer-reviewed journals and patent literature. Recent publications have highlighted its structure-activity relationships and potential as a scaffold for designing new bioactive molecules. As the scientific community continues to unravel its capabilities, this compound is poised to play a pivotal role in future innovations.

In summary, 4-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No. 1226459-02-4) represents a versatile and promising chemical entity with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a subject of ongoing research, with potential breakthroughs on the horizon.